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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Neogen's diverse portfolio of

veterinary diagnostic solutions. Designed for researchers, scientists, and professionals in drug

development, this document details the core technologies, presents quantitative data, and

outlines experimental protocols for key assays.

Core Diagnostic Platforms
Neogen's veterinary diagnostics are built upon three principal technology platforms:

Immunoassays (ELISA), Molecular Diagnostics (PCR), and Genomics. These platforms provide

a range of solutions for toxicology, infectious disease detection, and genetic trait analysis in

both livestock and companion animals.

Immunoassay-Based Diagnostics
Neogen offers a wide array of Enzyme-Linked Immunosorbent Assay (ELISA) kits for the

detection of drugs, toxins, and antibodies in various animal species. These assays are

designed for high-throughput screening and are available for a multitude of sample types

including blood, urine, oral fluid, and milk.[1][2][3]

Quantitative Data for Selected ELISA Kits

The following tables summarize the performance characteristics of representative Neogen
ELISA kits based on available validation reports.
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Table 1: Neogen® Fentanyl Forensic ELISA Kit Performance Data[4][5]

Parameter Whole Blood Urine

Limit of Detection (LOD) 0.25 ng/mL 0.5 ng/mL

Validated Decision Points 0.5 ng/mL and 1 ng/mL 1 ng/mL and 5 ng/mL

Precision (%CV) <2.4% <5.6%

Table 2: Neogen® Benzodiazepine ELISA Kit (Clonazepam as Target) Performance Data

Parameter Whole Blood Urine

Limit of Detection (LOD) 5.0 ng/mL 10.0 ng/mL

Validated Decision Points 10.0 ng/mL 25.0 ng/mL

Table 3: Cross-Reactivity for Neogen® Fentanyl ELISA Kit
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Compound % Cross-Reactivity

Acrylfentanyl 215%

Valerylfentanyl 208%

Methoxyacetylfentanyl 184%

Furanylfentanyl 180%

p-Fluorofentanyl 136%

Ocfentanil 112%

Fentanyl 100%

Butyrfentanyl 96%

4-Fluorobutyrfentanyl 76%

Cyclopropylfentanyl 68%

Thiofentanyl 67%

Isobutyrfentanyl 66%

Fluoroisobutyrfentanyl 59%

Table 4: Neogen® BetaStar® Advanced for Tetracyclines Performance Data

Parameter Tetracycline Chlortetracycline Oxytetracycline

90/95% Sensitivity

Level
213 ppb 272 ppb 180 ppb

Selectivity

100% (no false

positives in 881

control samples)

Experimental Protocol: General Neogen® Toxicology ELISA Kit

Sample/Control Addition: Add 50 µL of the sample, laboratory calibrators, and Neogen
controls in duplicate to the appropriate wells of the antibody-coated microplate.
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Drug-Enzyme Conjugate Addition: Add 100 µL of the ready-to-use drug-enzyme conjugate to

each well.

Incubation: For manual runs, mix by gently shaking the plate. Incubate at room temperature.

Washing: After incubation, wash the plate to remove any unbound sample or drug-enzyme

conjugate.

Substrate Addition: Add K-Blue® Substrate (TMB) to each well.

Second Incubation: Incubate for 30 minutes to allow for color development.

Stopping the Reaction: Add 1N H2SO4 acid stop solution to halt the enzymatic reaction.

Reading: Read the absorbance at 450 nm using a microplate reader. The color intensity is

inversely proportional to the amount of drug in the sample.
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Caption: A simplified workflow for Neogen's veterinary PCR diagnostics.
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Genomics
Neogen's genomics portfolio offers advanced solutions for genetic selection, parentage

verification, and disease trait identification in livestock and companion animals.

Igenity® Beef Profile

The Igenity® Beef profile is a genomic tool designed for crossbred commercial cattle, utilizing

DNA to predict genetic merit for various traits.

Table 6: Traits Analyzed in the Igenity® Beef Profile

Category Traits

Maternal

Birth weight, calving ease direct, calving ease

maternal, stayability, heifer pregnancy, docility,

and milk.

Performance

Residual feed intake, average daily gain,

weaning weight, scrotal circumference, and

yearling weight.

Carcass
Tenderness, marbling, ribeye area, fat

thickness, and hot carcass weight.

A technical bulletin for Igenity Beef reported strong positive correlations between the Igenity

scores and actual carcass data, with R² values of 0.95 for marbling and hot carcass weight.

Paw Print Genetics®

Through its acquisition of Paw Print Genetics®, Neogen offers comprehensive genetic testing

for companion animals. These tests can identify genetic mutations associated with diseases

and various traits, with results reported as normal, carrier, or at-risk/affected.

Experimental Protocol: Canine Cheek Swab for DNA Testing

Preparation: Ensure the dog has not eaten for 30 minutes prior to sampling. Label the swab

wrapper with the animal's ID.
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Sample Collection: Using two bristle swabs per dog, place the bristles between the gum and

cheek. Apply firm pressure on the outside of the muzzle and roll the bristles for 15 seconds.

Drying: Allow the swabs to air dry for 5 minutes, ensuring the bristles do not touch any other

surface.

Packaging: Return the swabs to their original sleeves and place them in an envelope with

the submission form for shipment to the laboratory.

Logical Diagram: Companion Animal Genetic Testing Workflow
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Caption: Logical flow of Paw Print Genetics testing.

Conclusion
Neogen's veterinary diagnostics portfolio provides a robust toolkit for researchers, scientists,

and drug development professionals. The integration of immunoassays, molecular diagnostics,

and genomics offers comprehensive solutions for animal health and safety. The quantitative

data and standardized protocols highlighted in this guide underscore the reliability and utility of

Neogen's products in a research and development setting. For more detailed information on

specific products, including validation reports and technical documents, please refer to the

official Neogen website.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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